Cas no 2172475-40-8 ({bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172475-40-8
• MF: C₁₀H₂₀N₄O₂
• MW: 228.291401863098
• CID: 6519075
• PubChem ID: 165602431
• Update Time: 2025-10-05

{bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1597108
• {[bis(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172475-40-8

• Inchi： 1S/C10H20N4O2/c1-11-8-9-10(4-6-15-2)14(13-12-9)5-7-16-3/h11H,4-8H2,1-3H3
• InChI Key： JAOPQFDMNYZSDH-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CNC)N=NN1CCOC

Computed Properties

• Exact Mass: 228.15862589g/mol
• Monoisotopic Mass: 228.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.2Ų

Additional information on {bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Bis(2-Methoxyethyl)-1H-1,2,3-Triazol-4-Ylmethyl (Methyl) Amine: A Comprehensive Overview

The compound with CAS No. 2172475-40-8, commonly referred to as bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl (methyl) amine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a triazole ring with methoxyethyl and methylamine functionalities. The presence of these functional groups imparts the molecule with a wide range of chemical reactivity and potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in various chemical reactions, particularly in click chemistry. The triazole ring in this compound serves as a robust scaffold for further functionalization. For instance, researchers have explored the use of this compound as a building block for constructing complex molecular architectures. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for synthesizing bioactive molecules and advanced materials.

The methoxyethyl groups attached to the triazole ring contribute to the compound's solubility in organic solvents, which is advantageous for its use in organic synthesis. Moreover, the methylamine functionality introduces basicity and nucleophilicity, enabling this compound to participate in a variety of reactions such as alkylation and acylation. These properties have been leveraged in the development of novel catalysts and ligands for transition metal-mediated reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in polar solvents like ethanol and water is moderate, which aligns with its amphiphilic nature due to the presence of both hydrophilic (triazole) and hydrophobic (methoxyethyl) groups. This balance makes it suitable for applications in both aqueous and organic environments.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the triazole ring's aromaticity significantly stabilizes the molecule, while the methoxy groups donate electron density through resonance effects. This understanding has facilitated the design of more efficient synthetic routes for this compound.

One notable application of bis(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl (methyl) amine is in the field of drug discovery. Researchers have utilized this compound as a precursor for synthesizing bioactive molecules targeting various therapeutic areas such as cancer and inflammation. Its ability to form stable covalent bonds with biological targets makes it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, this compound has found utility in materials science. For example, it has been employed as a cross-linking agent in polymer synthesis, enhancing the mechanical properties of resulting materials. The triazole moiety's robustness under harsh conditions makes it ideal for applications requiring high durability.

The synthesis of this compound typically involves a multi-step process starting from readily available starting materials such as 1H-1,2,3-triazole derivatives and methoxyethanol. Key steps include nucleophilic substitution reactions followed by amine alkylation to introduce the methylamine group. Optimization of reaction conditions has led to improved yields and purities.

In conclusion, CAS No. 2172475-40-8 represents a highly functionalized molecule with diverse applications across multiple disciplines. Its unique combination of structural features positions it as an essential building block in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.